N'-(2-nitrobenzylidene)benzenesulfonohydrazide
Overview
Description
N'-(2-nitrobenzylidene)benzenesulfonohydrazide, commonly known as NBSH, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a yellow crystalline powder that is soluble in water and organic solvents. This compound has been synthesized using various methods, and its mechanism of action has been investigated to understand its biochemical and physiological effects.
Scientific Research Applications
1. Sensor Development
NBBSH derivatives have been synthesized and characterized for potential use in detecting heavy metal ions, such as mercury (Hg2+) and yttrium ion (Y3+). These sensors demonstrate high sensitivity, selectivity, and stability, making them suitable for environmental monitoring and safety applications.
- Hg2+ Sensor : A study by Hussain et al. (2017) developed a Hg2+ sensor based on NBBSH derivatives. This sensor showed high sensitivity and a broad linear dynamic range, with successful application in measuring Hg2+ in water samples (Hussain et al., 2017).
- Y3+ Sensor : Another study by Hussain et al. (2017) focused on developing a sensor for yttrium ion (Y3+), using NBBSH derivatives. This sensor exhibited good electrochemical performance and was applied to measure Y3+ in industrial effluent and real water samples (Hussain et al., 2017).
2. Crystal Structure Analysis
NBBSH and its derivatives have been studied for their crystal structures, providing insights into their molecular configurations and interactions. This is crucial for understanding their chemical properties and potential applications.
- Hirshfeld Surface Analysis : Salian et al. (2018) conducted a study on the crystal structure and Hirshfeld surface analysis of NBBSH derivatives. This analysis helps in understanding the effects of substituents on the structural parameters of these compounds (Salian et al., 2018).
3. Antimicrobial Applications
NBBSH compounds have also been explored for their antimicrobial properties, potentially contributing to medical and pharmaceutical research.
- Antimicrobial Activity : A study by Lei et al. (2015) synthesized a series of hydrazone compounds derived from NBBSH and evaluated their antibacterial activity against various bacterial strains, showing promising results (Lei et al., 2015).
Future Directions
Properties
IUPAC Name |
N-[(E)-(2-nitrophenyl)methylideneamino]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O4S/c17-16(18)13-9-5-4-6-11(13)10-14-15-21(19,20)12-7-2-1-3-8-12/h1-10,15H/b14-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVMNFBBXCNFAJN-GXDHUFHOSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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